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Compound of Interest

Compound Name: (~2~H_13_)Hexan-1-ol

Cat. No.: B1339748 Get Quote

Technical Guide: Hexan-1-ol
This technical guide provides comprehensive information on Hexan-1-ol, with a focus on its

chemical identity and safety data. The information provided primarily pertains to the standard,

unlabeled form of Hexan-1-ol, as a specific CAS number and Safety Data Sheet (SDS) for "

(2H_13_)Hexan-1-ol" are not readily available in public databases. The notation "(2H_13_)"

suggests a deuterated variant of Hexan-1-ol; however, without a more precise nomenclature, a

specific CAS number cannot be definitively identified. Isotopic labeling with deuterium is not

expected to significantly alter the macroscopic chemical hazards of the molecule. Therefore,

the safety and handling information for Hexan-1-ol can be considered a reliable proxy.

Chemical Identity

Identifier Value

Chemical Name Hexan-1-ol

Synonyms Hexyl alcohol

CAS Number 111-27-3[1][2]

EC Number 203-852-3[2]

Molecular Formula C₆H₁₄O[1]

Molecular Weight 102.18 g/mol [1]
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Safety Data Sheet (SDS) Summary
The following sections summarize the key safety information for Hexan-1-ol, compiled from

various safety data sheets.

Hazards Identification

Hexan-1-ol is classified as a hazardous substance. The primary hazards are:

Flammable Liquid: It is a flammable liquid and vapor (Category 3).[1][2]

Acute Toxicity: It is harmful if swallowed (Oral, Category 4) and in contact with skin (Dermal,

Category 4).[1][2]

Eye Irritation: It causes serious eye irritation (Category 2A).[1][2]

Hazard Statements

H226: Flammable liquid and vapour.[1][3]

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[2]

H319: Causes serious eye irritation.[1][2]

H313: May be harmful in contact with skin.[3]

Precautionary Statements

A summary of key precautionary statements includes:
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Type Statement

Prevention
P210: Keep away from heat/sparks/open

flames/hot surfaces. — No smoking.[3][4]

P240: Ground/bond container and receiving

equipment.[3]

P280: Wear protective gloves/ protective

clothing.[1]

Response

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

IF ON SKIN: Wash with plenty of soap and

water.[4]

Storage Store in a well-ventilated place. Keep cool.[4]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[4]

Physical and Chemical Properties
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Property Value

Appearance Colorless liquid[5]

Odor Mild, characteristic, fruity[5]

Melting Point -45 °C[3]

Boiling Point 155.8 °C[2]

Flash Point 59 °C (Closed cup), 62 °C (Open Cup)[5]

Density 0.814 g/cm³ at 20 °C[2]

Solubility in Water Slightly soluble (0.59 g/100 g)[5]

Vapor Pressure 1 hPa @ 20 °C[5]

Vapor Density 3.53 (Air = 1.0)[1]

Toxicological Information
Route of Exposure Value Species

Oral LD50 720 mg/kg[1][2] Rat

Dermal LD50 1,500 mg/kg[2] Rabbit

Skin Irritation: May defat the skin, causing dryness or cracking.[3]

Eye Irritation: Causes serious eye irritation.[1][2]

Aspiration Hazard: If swallowed, aspiration into the lungs may result in chemical

pneumonitis.[3]

Experimental Protocols & Workflows
Detailed experimental protocols for "(2H_13_)Hexan-1-ol" are not available in the public

domain. However, a general workflow for handling a flammable and hazardous chemical like

Hexan-1-ol in a research setting is provided below.
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General Workflow for Handling Hexan-1-ol

Preparation

Handling & Experimentation

Post-Experiment

Review SDS

Don Personal Protective
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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